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Compound of Interest

Compound Name: NBD-14270

Cat. No.: B15567460

Application Notes and Protocols: NBD-14270

For Researchers, Scientists, and Drug Development Professionals

Abstract

NBD-14270 is a potent and selective small-molecule inhibitor of HIV-1 entry.[1][2] It functions
by binding to the viral envelope glycoprotein gp120, thereby preventing the conformational
changes required for viral fusion and entry into host cells.[1] This document provides detailed
information on the solubility of NBD-14270 and protocols for its preparation for both in vitro and
in vivo experiments, facilitating its application in antiviral research and drug development.

Physicochemical and Pharmacokinetic Data

The following table summarizes the key quantitative data for NBD-14270.
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Parameter Value Cell Line/System Reference
ICso0 (Anti-HIV-1 50 HIV-1 Env-

o 180 nM _ [1](2]
Activity) pseudotyped viruses
ICso (Anti-HIV-1 Single-cycle (TZM-bl

o 0.16 pM [1]
Activity) Cells) assay

o U87-CD4-CXCR4 cell
CCso (Cytotoxicity) > 100 pM i [1]
ine

CCso (Cytotoxicity) 109.3 uM TZM-bl Cells [1]
Molecular Formula C18H19N30sS N/A [2]
Molecular Weight 425.43 g/mol N/A [2]

Solubility and Stock Solution Preparation

Proper dissolution and storage of NBD-14270 are critical for maintaining its stability and
ensuring reproducible experimental results.

Solubility

NBD-14270 is soluble in various organic solvents and solvent mixtures. The following table
provides solubility information for preparing solutions for in vivo administration.

Solvent System Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%
> 2.5 mg/mL (5.88 mM)

Saline
10% DMSO, 90% (20% SBE-3-CD in Saline) > 2.5 mg/mL (5.88 mM)
10% DMSO, 90% Corn Qil > 2.5 mg/mL (5.88 mM)

Note: If precipitation or phase separation occurs during preparation, gentle heating and/or
sonication can be used to aid dissolution.[1]

Stock Solution Preparation and Storage

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/nbd-14270.html
https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://www.medchemexpress.com/nbd-14270.html
https://www.medchemexpress.com/nbd-14270.html
https://www.medchemexpress.com/nbd-14270.html
https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://www.benchchem.com/product/b15567460?utm_src=pdf-body
https://www.benchchem.com/product/b15567460?utm_src=pdf-body
https://www.medchemexpress.com/nbd-14270.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

For most experimental applications, a concentrated stock solution is prepared in dimethyl
sulfoxide (DMSO).

Protocol for Preparing a 10 mM DMSO Stock Solution:

e Weighing: Accurately weigh the required amount of NBD-14270 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 4.25 mg of NBD-14270 (MW = 425.43 g/mol

)

e Dissolution: Add the appropriate volume of high-purity DMSO to the NBD-14270 powder.
Using the example above, add 1 mL of DMSO.

e Mixing: Vortex or sonicate the solution until the compound is completely dissolved.

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles. Store the aliquots under the following conditions:

o -80°C: for up to 6 months.[1][2]
o -20°C: for up to 1 month.[1]
Store in sealed vials, protected from moisture and light.[1]

Experimental Protocols
In Vitro Cell-Based Assays

This protocol describes the general procedure for preparing working solutions of NBD-14270
for use in cell-based assays, such as viral infectivity assays.

Materials:
e 10 mM NBD-14270 stock solution in DMSO

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and
antibiotics as required for the specific cell line.

Procedure:
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e Thaw Stock Solution: Thaw an aliquot of the 10 mM NBD-14270 stock solution at room
temperature.

» Prepare Intermediate Dilutions (Optional but Recommended): To ensure accurate final
concentrations, it is advisable to prepare intermediate dilutions of the stock solution in cell
culture medium. For example, to prepare a 1 mM intermediate solution, dilute the 10 mM
stock 1:10 in culture medium.

o Prepare Final Working Solutions: Serially dilute the intermediate solution or the stock
solution directly into the appropriate volume of cell culture medium to achieve the desired
final concentrations for your experiment.

o Important: The final concentration of DMSO in the culture medium should be kept low
(typically < 0.5%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control
wells receive the same final concentration of DMSO as the experimental wells.

e Add to Cells: Add the prepared working solutions to your cell culture plates according to your
experimental design.

In Vivo Administration

This protocol provides a method for preparing NBD-14270 for in vivo studies, based on a
common solvent formulation.

Materials:

NBD-14270 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure for Preparing a 2.5 mg/mL Solution:
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e Initial Dissolution in DMSO: For a final volume of 1 mL, dissolve 2.5 mg of NBD-14270 in
100 pL of DMSO. Mix thoroughly.

» Addition of PEG300: Add 400 pL of PEG300 to the DMSO solution and mix until uniform.[1]
» Addition of Tween-80: Add 50 pL of Tween-80 and mix again until the solution is clear.[1]

e Final Volume Adjustment with Saline: Add 450 uL of saline to bring the total volume to 1 mL.
Mix thoroughly.[1]

o Administration: The resulting clear solution is ready for administration. It is recommended to
prepare this working solution fresh on the day of use.[1]

Mechanism of Action and Signaling Pathway

NBD-14270 inhibits HIV-1 entry by targeting the viral envelope glycoprotein gp120. The binding
of NBD-14270 to gp120 prevents the interaction of the virus with the host cell co-receptors
(CXCR4 or CCRYb), a critical step for viral fusion and subsequent entry into the cell.

Host Cell

HIV-1 Virion 2. Conformational
Change & Co-receptor

Inhibition 1. Binding Binding Co-receptor 3. Fusion Cell Fusion &
NBD-14270 gp120 CD4 Receptor gttt »| (cXCRalCCRS) Viral Entry

Click to download full resolution via product page
Caption: HIV-1 entry pathway and inhibition by NBD-14270.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vitro anti-HIV-1 activity
of NBD-14270.
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Caption: Workflow for in vitro anti-HIV-1 activity assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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